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Compound of Interest

Compound Name: H-Gly-Tyr-Gly-OH

Cat. No.: B15600345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the core physicochemical properties of the

tripeptide H-Gly-Tyr-Gly-OH, also known as Glycyl-L-tyrosyl-glycine. The information is

presented for easy reference by professionals in the fields of biochemistry, drug development,

and scientific research.

Quantitative Data Summary
The fundamental molecular characteristics of H-Gly-Tyr-Gly-OH are summarized in the table

below. This data is essential for a variety of experimental calculations, including molarity, mass

spectrometry analysis, and stoichiometric considerations in chemical reactions.
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Property Value Reference

Molecular Formula C₁₃H₁₇N₃O₅ [1][2][3][4]

Molecular Weight 295.29 g/mol [2][3][5]

Alternate Molecular Weight 295.3 g/mol [1][4]

IUPAC Name

2-[[(2S)-2-[(2-

aminoacetyl)amino]-3-(4-

hydroxyphenyl)propanoyl]amin

o]acetic acid

[3]

CAS Number 6099-08-7 [1][4]

Molecular Structure and Composition
H-Gly-Tyr-Gly-OH is a tripeptide, which is a short polymer chain composed of three amino acid

residues. The structure and composition of this peptide are fundamental to its chemical and

biological properties. The diagram below illustrates the logical relationship between the

tripeptide and its constituent amino acid components.
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Diagram 1: Composition of the tripeptide H-Gly-Tyr-Gly-OH.
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Detailed experimental protocols for the determination of the molecular weight and formula for

H-Gly-Tyr-Gly-OH are not explicitly provided in the referenced search results. However, these

properties are typically determined using standard analytical chemistry techniques.

Mass Spectrometry (MS): This is a primary technique for determining the molecular weight of

a compound. High-resolution mass spectrometry (HRMS) can provide a highly accurate

mass measurement, which can be used to deduce the elemental composition and thus the

molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy are

used to elucidate the chemical structure of the molecule, confirming the connectivity of the

atoms and the presence of specific functional groups. This information corroborates the

molecular formula determined by other methods.

Elemental Analysis: This method provides the percentage composition of the elements

(carbon, hydrogen, nitrogen, oxygen) in the compound, which can be used to empirically

determine the molecular formula.

For researchers requiring detailed, validated protocols, it is recommended to consult

established analytical chemistry journals and pharmacopeial standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of the
Tripeptide H-Gly-Tyr-Gly-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600345#h-gly-tyr-gly-oh-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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